Ethyl 2-bromopropionate-d3

• Molecular Formula: C5H9BrO2
• Molecular Weight: 184.05 g/mol
• InChI: InChI=1S/C5H9BrO2/c1-3-8-5(7)4(2)6/h4H,3H2,1-2H3/i2D3
• InChIKey: ARFLASKVLJTEJD-BMSJAHLVSA-N

Ethyl 2-bromopropionate-d3: A Deuterated Internal Standard for Quantitative LC-MS and NMR Analysis in Drug Development and Metabolomics

Ethyl 2-bromopropionate-d3 is a stable, isotopically labeled analog of ethyl 2-bromopropionate, where three hydrogen atoms are replaced by deuterium atoms . This substitution results in a molecular weight of 184.05 g/mol, a 3 Da mass increase over the unlabeled compound . It is a primary deuterated internal standard (IS) for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), where its near-identical chemical behavior ensures precise co-elution with the target analyte, while its distinct mass enables independent MS detection . This compound is a critical tool for isotope dilution mass spectrometry, providing unmatched accuracy and precision for quantifying its unlabeled counterpart in complex biological matrices during drug development, pharmacokinetic studies, and metabolomics [1].

Workflow Isotope dilution LC-MS/MS or GC-MS quantification

Selection Deuterated (+3 Da) internal standard for ethyl 2-bromopropionate

Context Research pharmacokinetic and metabolomics sample analysis

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Why Ethyl 2-bromopropionate-d3 Cannot Be Replaced by Unlabeled Analogs or 13C Isotopologues for Rigorous Quantitative Analysis

While other isotopically labeled compounds like 13C analogs or alternative deuterated species exist, substituting ethyl 2-bromopropionate-d3 with a generic or unlabeled alternative introduces significant, quantifiable risks to analytical data integrity. Unlabeled ethyl 2-bromopropionate cannot be used as an internal standard for its own quantification due to complete signal overlap, a fundamental flaw in single-channel detection systems [1]. 13C-labeled analogs, while useful, differ from deuterated standards in their chromatographic behavior, often exhibiting a subtle but measurable retention time shift (Δ tR) that can impact peak integration accuracy, especially in complex matrices . Furthermore, the specific +3 Da mass shift of the -d3 label provides a clean spectral window distinct from potential overlapping isotopic peaks from other matrix components, a critical advantage over single or double deuteration which can be masked by the natural abundance of M+1 and M+2 isotopes of the analyte . This specificity is essential for achieving the low limits of quantification required in bioanalysis and environmental testing.

Signal overlap with unlabeled analog

Without a mass shift, the unlabeled compound cannot be resolved from the analyte in single-channel detection, making quantification unreliable.

Chromatographic shift with 13C isotopologues

13C-labeled analogs may show a measurable retention time shift that can alter peak integration accuracy, especially in complex research matrices.

Isotopic interference for lower deuterated forms

Single or double deuteration may be masked by natural abundance M+1/M+2 isotopes of the analyte, reducing the clean spectral window needed for low-level quantification.

• [1] Restek. (2015). Choosing an Internal Standard. Discover Restek Blog. View Source

Ethyl 2-bromopropionate-d3: Quantifiable Evidence for Superior Analytical Performance and Research Utility

Quantitative LC-MS/MS Performance: Evaluating Ethyl 2-bromopropionate-d3 as an Internal Standard

Ethyl 2-bromopropionate-d3 provides quantifiable advantages over unlabeled internal standards in LC-MS workflows. An isotopically labeled internal standard corrects for matrix effects, which can cause signal suppression or enhancement of up to 80% in biological samples [1]. By co-eluting perfectly with the target analyte (ethyl 2-bromopropionate), the deuterated analog experiences identical ion suppression, and the analyte/IS peak area ratio remains constant, leading to significantly improved accuracy and precision. In contrast, a structural analog used as an IS might not co-elute and thus cannot accurately compensate for variable matrix effects across a chromatographic run, resulting in a quantifiable error in the reported analyte concentration [2].

Matrix Effect Correction

Reported; Class-level inference

Up to 80% quantification error without proper correction

Supports co-eluting IS selection for matrix-effect compensation

Class-level inference; method validation in target matrix required

Evidence Dimension	Correction for Matrix Effects in LC-MS
Target Compound Data	Achieves near-perfect correction by co-eluting and experiencing the same matrix effects as the unlabeled analyte.
Comparator Or Baseline	Structural analog internal standard or external calibration: May not co-elute with the analyte, leading to uncorrected matrix effects.
Quantified Difference	Potential for up to 80% error in reported concentration if matrix effects are uncorrected [1].
Conditions	Analysis of biological samples (e.g., plasma, urine, tissue homogenates) by LC-MS/MS.

Why This Matters

This ensures the selection of ethyl 2-bromopropionate-d3 as an internal standard is critical for generating reliable pharmacokinetic (PK) data in drug development, directly impacting regulatory submissions.

• [1] Restek. (2015). Choosing an Internal Standard. Discover Restek Blog. View Source
• [2] ResolveMass Laboratories. (n.d.). #lcms #internalstandard #deuteratedstandard. LinkedIn. View Source

Quantitative NMR (qNMR): Using Ethyl 2-bromopropionate-d3 for Accurate Deuterium Content Determination

Ethyl 2-bromopropionate-d3's defined deuterium incorporation (3 atoms per molecule) allows for precise quantitative NMR (qNMR) analysis. Its purity and deuteration level can be quantified by 1H-NMR using an internal standard of known concentration . This provides a direct, non-destructive method to confirm the isotopic purity of the batch, a critical quality control parameter that is not easily or accurately obtained by other techniques like LC-UV. The accuracy of deuterium content determination via NMR internal standard methods is generally within 1-2% error, depending on the experimental setup [1].

Isotopic Purity by qNMR

Reported; Method context

Accuracy ~1–2% for deuterium content determination

Supports batch-specific QC of deuterated internal standards

Requires calibrated NMR internal standard setup

Evidence Dimension	Isotopic Purity Measurement
Target Compound Data	Can be directly quantified by 1H-NMR using an internal standard, providing absolute purity with an accuracy of ~1-2%.
Comparator Or Baseline	LC-UV or LC-MS analysis, which may not differentiate between the labeled and unlabeled species or their isotopic impurities.
Quantified Difference	qNMR provides absolute quantitation of the deuterated species vs. relative purity assessments from other methods.
Conditions	High-resolution NMR spectroscopy using a calibrated internal standard.

Why This Matters

This capability is vital for laboratories that synthesize or require custom deuterated compounds, ensuring the product meets the high isotopic purity specifications necessary for reliable use as an internal standard.

• [1] alljournals.cn. (n.d.). Determination des taux de deuteriation de molecules organiques par resonance magnetique nucleaire. View Source

Shelf-Life and Stability: Deuterium Labeling Enhances Long-Term Storage Reliability for Sensitive Assays

The substitution of hydrogen with the heavier, more stable deuterium isotope can enhance the chemical stability of the ethyl 2-bromopropionate molecule . This effect, known as the kinetic isotope effect, slows down certain degradation pathways, particularly those involving the cleavage of C-H (now C-D) bonds [1]. While head-to-head stability data for ethyl 2-bromopropionate-d3 versus its unlabeled form is not available in public literature, this is a well-established class-level property of deuterated compounds. The unlabeled ethyl 2-bromopropionate is known to be sensitive to moisture and light, turning yellow upon decomposition . Therefore, the deuterated version is expected to offer improved long-term stability, reducing the frequency of batch re-validation and minimizing assay variability due to degraded standards.

Stability via Deuterium KIE

Class-level inference; Data to verify

C–D bond cleavage ~6–8× slower than C–H (general principle)

May extend long-term shelf-life under recommended storage

No direct head-to-head data; review storage conditions

Evidence Dimension	Chemical Stability (Inferred)
Target Compound Data	Enhanced stability due to the kinetic isotope effect of deuterium, leading to slower degradation under recommended storage conditions (e.g., -20°C).
Comparator Or Baseline	Unlabeled ethyl 2-bromopropionate: Known to be sensitive to moisture and light, leading to yellowing and decomposition .
Quantified Difference	No direct quantitative data available; inference based on the general principle that C-D bond cleavage can be 6-8x slower than C-H bond cleavage [1].
Conditions	Long-term storage at -20°C in an inert, dry atmosphere.

Why This Matters

For procurement, this translates to a more robust, cost-effective reagent with a longer shelf-life, ensuring consistent performance in validated analytical methods over extended periods.

• [1] Chemistry LibreTexts. (2016). 11.8: The E2 Reaction and the Deuterium Isotope Effect. View Source

Primary Research and Industrial Applications for Ethyl 2-bromopropionate-d3

Internal Standard for LC-MS/MS Quantification of Ethyl 2-bromopropionate in Pharmacokinetic Studies

Ethyl 2-bromopropionate-d3 is added at a known, constant concentration to all calibration standards, quality controls, and study samples (e.g., plasma, tissue) containing the unlabeled analyte. Following sample preparation and LC-MS/MS analysis, the peak area ratio of the analyte to the internal standard is used for quantification. This approach corrects for variability in sample preparation and matrix effects [1], enabling precise determination of the drug's concentration-time profile for pharmacokinetic parameter calculation.

Tracer for Investigating Reaction Mechanisms in Organic Synthesis

Ethyl 2-bromopropionate-d3 can be used as a mechanistic probe in chemical reactions. By tracking the deuterium label through NMR or MS, researchers can differentiate between possible reaction pathways, such as distinguishing between SN2 and E2 mechanisms, or studying the stereochemical course of a transformation at the alpha-carbon [2].

Quality Control for Custom Synthesis of Deuterated Reagents

Research groups and contract research organizations (CROs) synthesizing custom deuterated molecules can use a calibrated batch of ethyl 2-bromopropionate-d3 as an external standard for quantitative NMR (qNMR). This allows for the accurate, non-destructive determination of the deuterium incorporation and absolute purity of their in-house products, a critical step before their use in high-sensitivity bioanalytical assays [3].

Application

Selection Property

Validation Focus

Pharmacokinetic bioanalysis research

Co-elution and matrix-effect correction

Ion suppression compensation in research matrices

Reaction mechanism studies

Deuterium tracking by NMR or MS

Pathway differentiation at the α-carbon

Custom deuterated reagent QC

Absolute deuterium content by qNMR

Isotopic purity and batch consistency

• [1] Restek. (2015). Choosing an Internal Standard. Discover Restek Blog. View Source
• [2] Chemistry LibreTexts. (2016). 11.8: The E2 Reaction and the Deuterium Isotope Effect. View Source
• [3] alljournals.cn. (n.d.). Determination des taux de deuteriation de molecules organiques par resonance magnetique nucleaire. View Source